Cas no 62020-03-5 (6-Nitronicotinamide)

6-Nitronicotinamide is a nitrated derivative of nicotinamide, characterized by the introduction of a nitro group at the 6-position of the pyridine ring. This modification enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential applications in the development of bioactive molecules due to its electron-withdrawing nitro group, which can influence binding interactions and metabolic pathways. Its well-defined structure and purity make it suitable for precise chemical transformations. Researchers utilize 6-Nitronicotinamide in studies involving enzyme inhibition, redox processes, and the synthesis of novel heterocyclic compounds, leveraging its stability and compatibility with various reaction conditions.

6-Nitronicotinamide structure

Product name:6-Nitronicotinamide

CAS No:62020-03-5

MF:C₆H₅N₃O₃

MW:167.122200727463

CID:3166882

PubChem ID:20321194

6-Nitronicotinamide Chemical and Physical Properties

Names and Identifiers

- SCHEMBL11619191
- 6-Nitronicotinamide
- 62020-03-5
- DTXSID201307651
- 6-Nitro-3-pyridinecarboxamide
- SB53111
- Inchi： InChI=1S/C6H5N3O3/c7-6(10)4-1-2-5(8-3-4)9(11)12/h1-3H,(H2,7,10)
- InChI Key： UIXAOTFCIQGBAP-UHFFFAOYSA-N
- SMILES： NC(C1=CN=C([N+]([O-])=O)C=C1)=O

Computed Properties

Exact Mass: 167.03309103Da
Monoisotopic Mass: 167.03309103Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 102Å²

6-Nitronicotinamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206564-5g	6-Nitronicotinamide	62020-03-5	97%	5g	$1407.00	2023-09-01
Alichem	A029206564-25g	6-Nitronicotinamide	62020-03-5	97%	25g	$3450.50	2023-09-01
Alichem	A029206564-10g	6-Nitronicotinamide	62020-03-5	97%	10g	$2090.40	2023-09-01
Chemenu	CM522982-1g	6-Nitronicotinamide	62020-03-5	97%	1g	$367	2022-06-10